Cas no 15049-85-1 (Phosphonic acid,P,P'-(1-aminoethylidene)bis-)

• Product Name: Phosphonic acid,P,P'-(1-aminoethylidene)bis-
• CAS No: 15049-85-1
• MF: C₂H₉NO₆P₂
• MW: 205.043482542038
• CID: 184406
• PubChem ID: 84770
• Update Time: 2025-11-06

Phosphonic acid,P,P'-(1-aminoethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1-aminoethylidene)bis-
• (1-amino-1-phosphonoethyl)phosphonic acid
• (1-aminoethylidene)bisphosphonic acid
• (1-aminoethylidene)diphosphonic acid
• 1-amino-1,1-diphosphono ethane
• 1-Aminoethane-1,1-diphosphonic acid
• 1-aminoethane-1,1-diyldiphosphonic acid
• 1-aminoethylidene-1,1-diphosphonic acid
• ethane-1-amino-1,1-bisphosphonic acid
• phosphonic acid,(1-aminoethylidene)bis
• Einecs 239-120-5
• (1-Amino-1-phosphono-ethyl)-phosphonic acid
• AKOS001015792
• 1-aminoethane-1,1 -diphosphonic acid
• Z56771117
• 1-amino ethane-1,1-diphosphonic acid
• EN300-761718
• CS-0260872
• SCHEMBL143769
• 15049-85-1
• 1-aminoethane-1, 1-diphosphonic acid
• (1-Aminoethane-1,1-diyl)diphosphonicacid
• 1-aminoethylidenediphosphonic acid
• CHEMBL371748
• NS00051318
• BDBM50173054
• GPCTYPSWRBUGFH-UHFFFAOYSA-N
• (1-Aminoethane-1,1-diyl)diphosphonic acid
• DTXSID50164560

• Inchi： 1S/C2H9NO6P2/c1-2(3,10(4,5)6)11(7,8)9/h3H2,1H3,(H2,4,5,6)(H2,7,8,9)
• InChI Key： GPCTYPSWRBUGFH-UHFFFAOYSA-N
• SMILES： P(C(C)(N)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 204.99100
• Monoisotopic Mass: 204.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: -6.2

Experimental Properties

• Density: 1.979
• Boiling Point: 540.3°Cat760mmHg
• Flash Point: 280.6°C
• Refractive Index: 1.584
• PSA: 160.70000
• LogP: -0.32550

Additional information on Phosphonic acid,P,P'-(1-aminoethylidene)bis-

Recent Advances in the Study of Phosphonic acid,P,P'-(1-aminoethylidene)bis- (CAS: 15049-85-1) and Its Applications in Chemical Biology and Medicine

Phosphonic acid,P,P'-(1-aminoethylidene)bis- (CAS: 15049-85-1) is a phosphonic acid derivative that has garnered significant attention in the field of chemical biology and medicine due to its unique structural properties and versatile applications. Recent studies have explored its potential as a chelating agent, enzyme inhibitor, and therapeutic candidate, making it a compound of interest for researchers in drug development and biochemical applications.

One of the key areas of research involving Phosphonic acid,P,P'-(1-aminoethylidene)bis- is its role as a metal ion chelator. The compound's ability to form stable complexes with various metal ions, such as calcium and magnesium, has been investigated for applications in bone-targeted therapies and the treatment of diseases related to metal ion dysregulation. Recent findings suggest that its chelating properties may also be leveraged in diagnostic imaging and targeted drug delivery systems.

In addition to its chelating capabilities, Phosphonic acid,P,P'-(1-aminoethylidene)bis- has been studied for its inhibitory effects on specific enzymes, particularly those involved in phosphate metabolism. For instance, research has demonstrated its potential as an inhibitor of alkaline phosphatase, an enzyme implicated in conditions such as hypophosphatasia and certain cancers. These findings open new avenues for the development of enzyme-targeted therapies.

Recent synthetic advancements have also improved the accessibility and modification of Phosphonic acid,P,P'-(1-aminoethylidene)bis-, enabling researchers to explore its derivatives with enhanced biological activity and selectivity. Novel synthetic routes and characterization techniques have been reported, providing a foundation for further optimization of this compound for therapeutic use.

Despite these promising developments, challenges remain in the clinical translation of Phosphonic acid,P,P'-(1-aminoethylidene)bis-. Issues such as bioavailability, toxicity, and specificity need to be addressed through further preclinical and clinical studies. However, the compound's multifunctional nature and recent breakthroughs in its application underscore its potential as a valuable tool in chemical biology and medicine.

In conclusion, Phosphonic acid,P,P'-(1-aminoethylidene)bis- (CAS: 15049-85-1) represents a promising area of research with diverse applications in drug development, enzyme inhibition, and metal ion chelation. Continued exploration of its properties and mechanisms will likely yield further insights and therapeutic opportunities in the coming years.